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Table 1: Core Physicochemical Properties

This table summarizes the basic properties that define a solvent's character and potential applications [1] [2]

[3].

Solvent
Boiling Point
(°C)

Dielectric
Constant (ε)

Dipole
Moment (D)

Viscosity (cP at
~20°C)

Density
(g/mL)

DMSO 189 46.7 3.96 1.996 1.1004

DMF 153 36.7 3.86 0.92 0.948

DMAc 165 37.8 3.72 0.92 0.94

NMP 202 33 ~3.7 (est.) 1.65 1.03

Cyrene
(DLG)

203 37.3 N/A 14.5 (at 20°C) 1.25

Table 2: Performance in Specific Applications
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Experimental data provides a direct comparison of solvent performance in real-world research scenarios.

Application /
Property

Key Experimental Findings & Comparative Performance

Gas Separation
Membranes

In the synthesis of polyimide membranes for CO₂/CH₄ separation, a green
solvent mixture of TamiSolve NxG and DMSO (1:2 wt) with MeTHF

performed comparably to membranes made with traditional solvents like NMP.
The DMSO-based system emerged as a promising, sustainable alternative for

scalable synthesis [4].

Solution Structure &
Molecular
Interactions

Neutron diffraction studies of equimolar mixtures show that DMSO integrates

into the coordination shell of DMF and DMAc, forming a hierarchy of weak C–
H···O hydrogen bonds and various dispersion interactions. This

demonstrates DMSO's versatility in disrupting and mixing with the native
structures of other aprotic solvents [1].

Electrochemical
Applications

The renewable solvent Cyrene has a dielectric constant comparable to DMF
and DMAc, making it a candidate for electrochemistry. However, its high

viscosity results in lower molar conductivity for electrolyte solutions compared
to traditional aprotic solvents [2].

Thermodynamic
Behavior in Mixtures

Studies of DMSO-DMF and DMSO-DMAc binary mixtures show that adding
DMF or DMAc to DMSO decreases the density, viscosity, and ultrasonic

velocity of the mixture. This indicates a disruption of DMSO's strong self-
association and an increase in free volume [5].

Detailed Experimental Protocol: Membrane Synthesis

The following workflow details the Non-Solvent Induced Phase Separation (NIPS) method, a key

experiment cited for comparing solvent performance in forming polyimide membranes [4].
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Start Membrane Synthesis
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Performance (CO₂/CH₄)

Analyze Performance Data

Click to download full resolution via product page

Key Methodological Details:

Material Preparation: A commercial polyimide (Matrimid 5218) is dissolved in the solvent systems
being compared (e.g., conventional NMP vs. green DMSO-based systems) at high polymer

concentrations (19-22 wt%) [4].
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Phase Inversion: The cast film is immersed in a water coagulation bath. This step is governed by the

thermodynamic and kinetic properties of the polymer-solvent-nonsolvent system, which are
influenced by the solvent choice. Cloud point and viscosity measurements are crucial for

understanding these interactions [4].
Performance Evaluation: The resulting membranes are sealed (e.g., with PDMS) and tested for

mixed gas CO₂/CH₄ separation under varying feed pressures to assess permeability and selectivity.
The stability against CO₂-induced plasticization is also evaluated, often with crosslinked membranes

[4].

Key Considerations for Solvent Selection

Toxicity and Sustainability: DMSO is widely regarded as less toxic than DMF, DMAc, and NMP,

making it a safer alternative [4] [3]. Solvents like TamiSolve NxG and Cyrene are being developed as
even greener, bio-based options [4] [2].

Biological Effects: Be aware that DMSO is not biologically inert. Even at low concentrations (0.1-
1.5%), it can induce changes in protein secondary structure and nucleic acid conformation in cell

cultures, which could interfere with biological assays [6]. It also moderately affects DNA mechanics
and conformation [7].

Solvent Mixtures: Using binary solvent mixtures (e.g., DMSO with DMF or water) is a common
strategy to fine-tune physicochemical properties like viscosity, polarity, and solvation power for

specific applications [8] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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